Cas no 1965309-64-1 (1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride)

• Product Name: 1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride
• CAS No: 1965309-64-1
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• MDL: MFCD26954832
• CID: 4779078
• Update Time: 2026-02-27

1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride
• NE63703
• SB34992

• MDL： MFCD26954832
• Inchi： 1S/C12H18N2.ClH/c1-12(2)6-7-14(3)11-5-4-9(13)8-10(11)12;/h4-5,8H,6-7,13H2,1-3H3;1H
• InChI Key： OXKJGRSBHYRVML-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C2C=CC(=CC=2C(C)(C)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 212
• Topological Polar Surface Area: 29.3

1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride

Introduction to 1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride (CAS No. 1965309-64-1)

1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride, identified by its CAS number 1965309-64-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline class of heterocyclic structures, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of multiple methyl groups and the amine functional group at the 6-position of the tetrahydroquinoline core enhances its structural complexity and influences its pharmacological properties.

The hydrochloride salt form of this compound is particularly noteworthy, as it improves solubility and stability, making it more suitable for various biochemical and pharmacological studies. The tetrahydroquinoline scaffold is well-documented for its role in modulating a wide range of biological pathways, including but not limited to neurotransmitter systems, inflammatory responses, and cancer cell proliferation. Recent advancements in drug discovery have highlighted the importance of tetrahydroquinoline derivatives in developing novel therapeutic agents.

In the context of contemporary research, 1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride has been explored for its potential in addressing neurological disorders. Studies have indicated that modifications within the tetrahydroquinoline ring can significantly alter binding affinities to specific targets. The amine group at the 6-position serves as a critical pharmacophore, enabling interactions with proteins and enzymes involved in neurodegenerative diseases. For instance, research has suggested that derivatives of this nature may exhibit properties similar to those of known neuroprotective agents.

Moreover, the methyl substituents on the tetrahydroquinoline ring contribute to steric hindrance and electronic distribution patterns that can fine-tune pharmacological activity. These structural features are particularly relevant in designing molecules that can selectively interact with biological targets while minimizing off-target effects. The hydrochloride form ensures that the compound remains stable under various storage conditions and can be easily incorporated into formulations for in vitro and in vivo studies.

Recent publications have demonstrated the utility of 1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride in preclinical models of Parkinson’s disease. The compound has shown promise in modulating dopamine receptor activity without causing significant side effects. Dopamine dysregulation is a hallmark of Parkinson’s disease, making this compound a potential candidate for further development into a therapeutic agent. The ability to fine-tune its pharmacokinetic profile through structural modifications opens up avenues for designing next-generation treatments for neurodegenerative disorders.

The synthesis of 1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly used in constructing the tetrahydroquinoline core. The introduction of the amine group at the 6-position is achieved through selective functionalization strategies that preserve the integrity of other functional groups present in the molecule.

The pharmacological profile of this compound has been extensively evaluated through both computational modeling and experimental assays. Molecular docking studies have revealed potential binding interactions with various enzymes and receptors relevant to neurological health. These findings provide a rational basis for further investigation into its therapeutic potential. Additionally, in vitro studies have demonstrated that 1,4,4-Trimethyl-1,2,3,4-tetrahydro-quinolin-6-ylamine hydrochloride can modulate inflammatory pathways associated with neurodegenerative diseases.

In conclusion, 1,4,4-Trimethyl-1，2，3，4-tetrahydro - quinolin -6 - ylamine hydrochloride (CAS No. 1965309 -64 -1) represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features， coupled with its demonstrated biological activities， make it an attractive scaffold for developing novel therapeutic agents。 As research continues to uncover new insights into neurological disorders， compounds like this one are poised to play a crucial role in advancing treatment strategies。